Cas no 861925-50-0 (1H-1,2,4-Triazole, 3-[[[2-fluoro-4-(trifluoromethyl)phenyl]methyl]thio]-)
861925-50-0 structure
Product Name:1H-1,2,4-Triazole, 3-[[[2-fluoro-4-(trifluoromethyl)phenyl]methyl]thio]-
CAS No:861925-50-0
MF:C10H7F4N3S
MW:277.241294145584
CID:1844358
Update Time:2024-11-26
1H-1,2,4-Triazole, 3-[[[2-fluoro-4-(trifluoromethyl)phenyl]methyl]thio]- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazole, 3-[[[2-fluoro-4-(trifluoromethyl)phenyl]methyl]thio]-
- 1H-1,2,4-Triazole, 5-[[[2-fluoro-4-(trifluoromethyl)phenyl]methyl]thio]-
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- Inchi: 1S/C10H7F4N3S/c11-8-3-7(10(12,13)14)2-1-6(8)4-18-9-15-5-16-17-9/h1-3,5H,4H2,(H,15,16,17)
- InChI Key: HIXRPRZKHPGVRS-UHFFFAOYSA-N
- SMILES: N1C(SCC2=CC=C(C(F)(F)F)C=C2F)=NC=N1
Experimental Properties
- Density: 1.51±0.1 g/cm3(Predicted)
- Boiling Point: 378.6±52.0 °C(Predicted)
- pka: 8.69±0.20(Predicted)
1H-1,2,4-Triazole, 3-[[[2-fluoro-4-(trifluoromethyl)phenyl]methyl]thio]- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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